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Compound of Interest

Compound Name: Sulfo-Cy5 diacid potassium

Cat. No.: B12361336

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfo-Cy5 diacid potassium salt is a water-soluble, near-infrared fluorescent dye. As a
member of the cyanine dye family, it is characterized by its high molar extinction coefficient,
good fluorescence quantum yield, and a chemical structure that includes sulfonate groups to
enhance its hydrophilicity.[1][2] This increased water solubility makes it particularly suitable for
biological applications in aqueous environments, as it minimizes the need for organic co-
solvents that can be detrimental to the structure and function of biomolecules.[3] The dye's
fluorescence emission in the far-red to near-infrared spectrum reduces interference from
cellular autofluorescence, leading to an improved signal-to-noise ratio in fluorescence
microscopy and other imaging applications.[1] While it is an inactive form of Cy5 carboxylic
acid, it serves as a valuable tool for various research and development purposes, including its
use in biological imaging and as a non-reactive control.[4][5]

Physicochemical and Spectral Properties

A summary of the key quantitative data for sulfo-Cy5 diacid potassium salt is provided in the
table below. This information is essential for accurate preparation of stock solutions and for
designing experiments.
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Property Value Reference
Molecular Formula C32H37KN20sS2 [4]
Molecular Weight 680.87 g/mol [6]
Excitation Maximum (Aex) 646 nm

Emission Maximum (Aem) 662 nm

Molar Extinction Coefficient (g) 271,000 L-mol~t.cm™1

N Highly soluble in water, DMSO,
Solubility 4 DME [4]
an

) -20°C for up to 24 months, in
Storage (Solid) the dark [4]
e dar

] -20°C for up to 1 month or
Storage (In Solution) [7]
-80°C for up to 6 months

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of sulfo-Cy5 diacid
potassium salt in dimethyl sulfoxide (DMSO). This concentrated stock is ideal for long-term
storage and for dilution into aqueous buffers for working solutions.

Materials:

Sulfo-Cy5 diacid potassium salt (MW: 680.87 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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e Centrifuge

Procedure:

Equilibration: Allow the vial of sulfo-Cy5 diacid potassium salt to warm to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out a desired amount of the dye powder. For example, to
prepare 1 mL of a 10 mM stock solution, you would need 6.81 mg of the dye.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the dye. For the example
above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until all the dye is completely dissolved. A brief
centrifugation can help to collect all the solution at the bottom of the tube.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of an Aqueous Working Solution

This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer to prepare
a working solution for immediate use in experiments.

Materials:

10 mM sulfo-Cy5 diacid potassium salt stock solution in DMSO

Desired aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Microcentrifuge tubes or other suitable containers

Pipettes and sterile pipette tips

Procedure:

e Thawing: Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature,
protected from light.
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 Dilution: Dilute the stock solution to the desired final concentration in your aqueous buffer of
choice. For example, to prepare 1 mL of a 10 uM working solution, add 1 pL of the 10 mM
stock solution to 999 uL of PBS.

e Mixing: Gently mix the solution by pipetting or brief vortexing.

e Use: Use the freshly prepared working solution immediately for your application. Discard any
unused portion of the diluted aqueous solution.

Diagrams

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparing Sulfo-Cy5 Diacid Potassium Salt Stock Solution

Stock Solution Preparation
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Caption: Workflow for the preparation of sulfo-cy5 diacid potassium salt solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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